Cas no 2034442-89-0 (N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034442-89-0
• MF: C₁₄H₁₃N₃O₃S₂
• MW: 335.40132021904
• CID: 5333682
• Update Time: 2025-10-18

N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-2-[5-(3-thienyl)-2-furanyl]ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C14H13N3O3S2/c1-8-13(22-17-16-8)14(19)15-6-10(18)12-3-2-11(20-12)9-4-5-21-7-9/h2-5,7,10,18H,6H2,1H3,(H,15,19)
• InChI Key： ABNDOHGBUZBOPT-UHFFFAOYSA-N
• SMILES： S1C(C(NCC(O)C2=CC=C(C3C=CSC=3)O2)=O)=C(C)N=N1

Experimental Properties

• Density: 1.427±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.55±0.46(Predicted)

Additional information on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

Introduction to N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034442-89-0)

N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034442-89-0, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and functional group diversity. The presence of multiple heterocyclic rings, including a thiadiazole core and a furan moiety linked through a thiophene ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide is not only intriguing from a chemical perspective but also holds potential biological significance. The compound features a carboxamide functional group, which is well-known for its role in enhancing the solubility and bioavailability of pharmaceutical agents. This feature is particularly important in the design of drugs that require efficient absorption and distribution within the body.

In recent years, there has been growing interest in the development of therapeutic agents based on thiadiazole derivatives due to their demonstrated efficacy in various biological assays. Thiadiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of additional functional groups into the thiadiazole core can further modulate these activities, making it possible to fine-tune the pharmacological profile of the compound.

The specific arrangement of the substituents in N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide is particularly noteworthy. The presence of a hydroxyl group on the ethyl chain and the attachment of a furan ring substituted with a thiophene moiety introduce additional layers of complexity. These structural elements can influence the compound's interactions with biological targets, potentially leading to novel mechanisms of action. For instance, the hydroxyl group may participate in hydrogen bonding interactions with protein or nucleic acid targets, while the furan-thiophene system could engage in π-stacking or other non-covalent interactions.

From a synthetic chemistry standpoint, N-{2-hydroxy-2-[5-(thiophen-3-y l)furan-2-y l]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide exemplifies the art of multi-step organic synthesis. The construction of its heterocyclic framework requires precise control over reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are likely employed to achieve the desired connectivity between the various structural units.

The potential biological activity of this compound has not gone unnoticed by researchers in the pharmaceutical industry. Preclinical studies have begun to explore its effects on various disease models, with particular interest in its potential as an anti-cancer agent. Thiadiazole derivatives have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. The unique structural features of N-{2-hydroxy - 2-[5-(thiophen - 3 - yl)furan - 2 - yl]ethyl}-4-methyl - 1 , 2 , 3 - thiadiazole - 5 - carboxamide may confer additional advantages over existing agents by offering improved selectivity or reduced toxicity.

In addition to its anti-cancer potential, this compound may also exhibit other therapeutic benefits. For example, its structural motif could be adapted for use as an anti-inflammatory agent by targeting inflammatory pathways or as an antimicrobial agent by interfering with bacterial cell wall synthesis. The versatility of thiadiazole derivatives makes them valuable tools for drug discovery across multiple therapeutic areas.

The synthesis and characterization of N-{2-hydroxy - 2-[5-(thiophen - 3 - yl)furan - 2 - yl]ethyl}-4-methyl - 1 , 2 , 3 - thiadiazole - 5 - carboxamide have also contributed to our understanding of heterocyclic chemistry. Researchers have gained insights into how different functional groups can be integrated into complex molecular architectures while maintaining stability and reactivity. These findings are not only relevant to drug development but also have broader implications for materials science and catalysis.

As research continues to uncover new applications for this class of compounds, it is likely that N-{2-hydroxy - 2-[5-(thiophen - 3 - yl)furan - 2 - yl]ethyl}-4-methyl - 1 , 2 , 3 - thiadiazole - 5 - carboxamide will play an important role in future therapeutics. Its unique structure and promising biological profile make it a compelling candidate for further investigation. By leveraging advances in synthetic chemistry and computational modeling, scientists can continue to optimize its properties and explore new ways to harness its potential for human health.